Cas no 477972-92-2 (3-(4-chlorophenyl)-2-cyano-N-octylprop-2-enamide)

• Product Name: 3-(4-chlorophenyl)-2-cyano-N-octylprop-2-enamide
• CAS No: 477972-92-2
• MF: C₁₈H₂₃ClN₂O
• MW: 318.841023683548
• CID: 5453669
• PubChem ID: 2360357
• Update Time: 2025-05-26

3-(4-chlorophenyl)-2-cyano-N-octylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chlorophenyl)-2-cyano-N-octyl-2-propenamide
• EN300-26576728
• (Z)-3-(4-Chlorophenyl)-2-cyano-N-octylprop-2-enamide
• 3-(4-chlorophenyl)-2-cyano-N-octylprop-2-enamide
• Z44314890
• 477972-92-2

• Inchi： 1S/C18H23ClN2O/c1-2-3-4-5-6-7-12-21-18(22)16(14-20)13-15-8-10-17(19)11-9-15/h8-11,13H,2-7,12H2,1H3,(H,21,22)/b16-13-
• InChI Key： KPJPHHFVBPMDCX-SSZFMOIBSA-N
• SMILES： ClC1C=CC(=CC=1)/C=C(/C#N)\C(NCCCCCCCC)=O

Computed Properties

• Exact Mass: 318.1498911g/mol
• Monoisotopic Mass: 318.1498911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• Density: 1.099±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 506.0±50.0 °C(Predicted)
• pka: 12.38±0.46(Predicted)

Additional information on 3-(4-chlorophenyl)-2-cyano-N-octylprop-2-enamide

3-(4-Chlorophenyl)-2-Cyano-N-Octylprop-2-Enamide: A Comprehensive Overview

The compound 3-(4-chlorophenyl)-2-cyano-N-octylprop-2-enamide (CAS No. 477972-92-2) is a versatile organic molecule with a unique structure that combines several functional groups, making it a subject of interest in various fields of chemistry and materials science. This compound is characterized by its chlorophenyl group, cyano group, and amide functional group, which collectively contribute to its distinctive chemical properties and potential applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging modern techniques such as microwave-assisted synthesis and catalytic processes. These methods not only enhance the efficiency of production but also minimize environmental impact, aligning with the growing demand for sustainable chemical manufacturing. The chlorophenyl group in the molecule imparts aromatic stability, while the cyano group introduces electron-withdrawing effects, influencing the compound's reactivity and solubility properties.

One of the most promising applications of 3-(4-chlorophenyl)-2-cyano-N-octylprop-2-enamide lies in its potential as a precursor for advanced materials. Researchers have explored its use in the development of high-performance polymers and coatings, where its structural rigidity and thermal stability are highly advantageous. Additionally, the compound has shown promise in pharmaceutical applications, particularly in drug delivery systems, due to its ability to form stable amide bonds with biologically active molecules.

In the context of environmental science, studies have highlighted the role of this compound in enhancing the degradation of persistent organic pollutants (POPs). Its ability to act as a catalyst in oxidative degradation processes makes it a valuable tool in pollution control technologies. Furthermore, recent investigations into its photochemical properties have revealed potential applications in solar energy harvesting materials, where its conjugated system facilitates efficient light absorption and energy transfer.

The synthesis of 3-(4-chlorophenyl)-2-cyano-N-octylprop-2-enamide involves a multi-step process that typically begins with the preparation of intermediate compounds such as 4-chlorophenylacetonitrile. Advanced purification techniques, including chromatography and recrystallization, ensure high purity levels essential for its intended applications. The compound's stability under various conditions has been thoroughly evaluated, demonstrating its suitability for use in both laboratory and industrial settings.

From a molecular design perspective, the compound's structure allows for further functionalization to tailor its properties for specific applications. For instance, modifications to the octyl chain can enhance hydrophobicity or improve compatibility with biological systems. Such versatility underscores the importance of this compound as a building block in contemporary chemical research.

In conclusion, 3-(4-chlorophenyl)-2-cyano-N-octylprop-2-enamide (CAS No. 477972-92-2) stands out as a multifaceted molecule with significant potential across diverse scientific domains. Its unique combination of functional groups, coupled with recent advancements in synthetic and application-oriented research, positions it as a key player in driving innovation in materials science and beyond.